Cas no 1189729-43-8 (2-(4-Fluorophenyl)benzylamine Hydrochloride)

• Product Name: 2-(4-Fluorophenyl)benzylamine Hydrochloride
• CAS No: 1189729-43-8
• MF: C₁₃H₁₃ClFN
• MW: 237.700425863266
• MDL: MFCD02089421
• CID: 3061244
• PubChem ID: 17998848
• Update Time: 2025-06-24

2-(4-Fluorophenyl)benzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4'-Fluoro-[1,1'-biphenyl]-2-yl)methanamine hydrochloride
• [2-(4-FLUOROPHENYL)BENZYLAMINE HCL
• 2-(Aminomethyl)-4'-fluorobiphenyl
• [2-(4-Fluorophenyl)Phenyl]Methanamine Hydrochloride
• SBB098857
• AR1217
• 4468AH
• PC8062
• KM5630
• 2-(4-Fluorophenyl)benzylamine, HCl
• AK342451
• [2-(4-fluorophenyl)phenyl]methylamine, chloride
• 1-(4'-Fluorobiphenyl-2-yl)methylamine hydrochloride
• 2-(4-FLUOROPHENYL)BENZYLAMINE HYDROCHLORIDE
• 1-{4'-FLUORO-[1,1'-BIPHENYL]-2-YL}METHANAMINE HYDROCHLORIDE
• (4'-Fluoro-[1,1'-biphenyl]-2-yl)methanaminehydrochloride
• CS-0156047
• 1189729-43-8
• 2-(Aminomethyl)-4'-fluorobiphenyl hydrochloride
• AS-45059
• (4'-Fluoro-[1,1'-biphenyl]-2-yl)methanamine HCl
• [2-(4-fluorophenyl)phenyl]methanamine;hydrochloride
• MFCD02089421
• AKOS027339544
• [2-(4-Fluorophenyl)phenyl]methylaminehydrochloride
• 2-(4-Fluorophenyl)benzylamine Hydrochloride

• MDL： MFCD02089421
• Inchi： 1S/C13H12FN.ClH/c14-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-15;/h1-8H,9,15H2;1H
• InChI Key： HQPHXUJGWSXSRC-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 237.0720553g/mol
• Monoisotopic Mass: 237.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

2-(4-Fluorophenyl)benzylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Fluorophenyl)benzylamine Hydrochloride

Introduction to 2-(4-Fluorophenyl)benzylamine Hydrochloride (CAS No. 1189729-43-8)

2-(4-Fluorophenyl)benzylamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1189729-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzylamine derivatives, featuring a fluorophenyl substituent that imparts unique chemical and pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-(4-Fluorophenyl)benzylamine Hydrochloride consists of a benzylamine core linked to a 4-fluorophenyl group. The presence of the fluorine atom at the para position of the phenyl ring is a critical feature, as it can influence electronic distribution, metabolic stability, and binding affinity to biological targets. This structural characteristic has made it a focal point for medicinal chemists exploring novel therapeutic agents.

In recent years, 2-(4-Fluorophenyl)benzylamine Hydrochloride has been extensively studied for its potential applications in drug discovery. Its fluorinated aromatic ring enhances lipophilicity, which is often a desirable property for oral bioavailability. Additionally, the benzylamine moiety is known to interact with various biological receptors, including serotonin and dopamine receptors, making this compound a promising scaffold for developing neuropsychiatric medications.

One of the most compelling aspects of 2-(4-Fluorophenyl)benzylamine Hydrochloride is its role as a key intermediate in synthesizing small-molecule inhibitors targeting neurological disorders. For instance, researchers have explored its derivatives as potential monoamine oxidase (MAO) inhibitors, which are used in treating conditions such as depression and Parkinson's disease. The fluorine atom's ability to modulate electron density allows for fine-tuning of binding interactions with MAO enzymes, leading to improved selectivity and efficacy.

Recent advancements in computational chemistry have further illuminated the pharmacological potential of 2-(4-Fluorophenyl)benzylamine Hydrochloride. Molecular docking studies have demonstrated its high affinity for certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By leveraging virtual screening techniques, scientists have identified novel analogs with enhanced binding properties, paving the way for next-generation therapeutics.

The synthesis of 2-(4-Fluorophenyl)benzylamine Hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and salt formation. The use of advanced synthetic methodologies ensures high purity and yield, which are crucial for pharmaceutical applications. Recent innovations in catalytic processes have streamlined the production of this compound, reducing costs and environmental impact while maintaining stringent quality control measures.

From a regulatory perspective, 2-(4-Fluorophenyl)benzylamine Hydrochloride must comply with Good Manufacturing Practices (GMP) to ensure safety and efficacy in clinical settings. Its hydrochloride salt form facilitates compliance with these standards due to its stability and well-characterized properties. Regulatory agencies continue to monitor its use in drug development pipelines, ensuring that it meets rigorous safety and efficacy benchmarks before entering clinical trials.

The future prospects of 2-(4-Fluorophenyl)benzylamine Hydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications. Investigational studies are exploring its potential in treating neurodegenerative diseases, where modulation of neurotransmitter systems could slow disease progression. Additionally, its role in developing antipsychotic and anxiolytic agents is under scrutiny, as preliminary data suggests promising interactions with relevant neural pathways.

In conclusion, 2-(4-Fluorophenyl)benzylamine Hydrochloride (CAS No. 1189729-43-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a cornerstone in drug discovery efforts targeting neurological disorders. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly pivotal role in developing innovative treatments for human health.